Cas no 2248289-97-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate
• CAS No: 2248289-97-4
• MF: C₁₈H₁₁ClN₂O₄
• MW: 354.743943452835
• CID: 5838426
• PubChem ID: 165860245
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248289-97-4
• EN300-6518555
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate

• Inchi： 1S/C18H11ClN2O4/c19-11-5-6-15-10(7-11)8-12(20-15)9-16(22)25-21-17(23)13-3-1-2-4-14(13)18(21)24/h1-8,20H,9H2
• InChI Key： LNCHVTPGUWHYDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CC(=O)ON1C(C3C=CC=CC=3C1=O)=O)N2

Computed Properties

• Exact Mass: 354.0407345g/mol
• Monoisotopic Mass: 354.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate (CAS No. 2248289-97-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate, identified by its CAS number 2248289-97-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a unique scaffold that combines an isoindole core with acetic acid ester functionality. The presence of both chloro-substituted indole and dioxo (ketone) groups in its structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate can be described as a fused system comprising an isoindole ring system substituted at the 2-position with an acetic acid ester moiety. The 5-chloro group on the indole ring enhances the electrophilicity of the aromatic system, facilitating various chemical transformations such as nucleophilic aromatic substitution or cross-coupling reactions. Additionally, the dioxo (ketone) group at the 3-position introduces polarity and potential hydrogen bonding interactions, which are critical for molecular recognition processes in biological systems.

In recent years, there has been growing interest in isoindole derivatives due to their reported bioactivity across multiple therapeutic domains. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate aligns well with this trend, as it combines elements known to interact favorably with biological targets. Specifically, the combination of an isoindole core with chlorinated indole substituents has been observed to modulate enzyme activity and receptor binding in several preclinical studies.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutics. The chloro-substituted indole moiety is particularly noteworthy, as it has been implicated in various pharmacological interactions. For instance, chlorinated indoles have demonstrated efficacy in inhibiting certain kinases and transcription factors, which are key players in cellular signaling pathways associated with inflammation and cancer progression. The dioxo group, on the other hand, may serve as a hydrogen bond acceptor or participate in π-stacking interactions with complementary aromatic residues in protein binding pockets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-1H-indol-2-yl)acetate. Molecular docking studies have suggested that this compound may exhibit binding affinity to targets such as cyclooxygenase (COX) enzymes or nuclear hormone receptors (e.g., peroxisome proliferator activated receptors). These interactions could translate into therapeutic benefits for conditions ranging from pain management to metabolic disorders.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chloro-lH-indol-l-yI)acetate presents both challenges and opportunities for synthetic chemists. The construction of the isoindole core typically involves cyclization reactions or transition-metal-catalyzed cross-coupling steps. The introduction of the chloro group at the 5-position of the indole ring can be achieved through halogenation protocols or direct functionalization methods. The final step involves coupling the acetic acid ester moiety to complete the target structure.

In terms of biological evaluation, preliminary assays have indicated that derivatives bearing similar structural features may exhibit anti-inflammatory or anticancer properties. For example, related compounds have shown inhibitory activity against lipoxygenase enzymes and have been investigated for their potential in modulating immune responses. While specific data on CAS No. 2248289-l97-l, particularly regarding its bioactivity profiles or clinical relevance, may still be limited compared to more established drugs, its structural characteristics warrant further investigation.

The development of novel pharmaceuticals often relies on iterative optimization strategies where initial hits are modified to enhance potency, selectivity, and pharmacokinetic profiles. In this context, l ,3-dioxO -23 -dihydro-l H -isoindOll -\l -yl \l -(5-chlorO -\l H -indOll -\l -yI )acetate could serve as a valuable intermediate or lead compound for future drug design efforts. Its unique structural features provide a foundation upon which medicinal chemists can explore modifications such as altering substitution patterns on the indole rings or introducing additional functional groups to fine-tune biological activity.

The role of heterocyclic compounds like isoindoles in medicinal chemistry cannot be overstated; they represent one of the most diverse and fruitful classes of scaffolds for drug discovery programs worldwide. With continued advancements in synthetic methodologies and high-throughput screening technologies, l ,3-dioxO -23 -dihydro-l H -isoindOll -\l -yl \l -(5-chlorO -\l H -indOll -\l -yI )acetate holds promise not only as a standalone therapeutic agent but also as part of larger molecular libraries designed for rapid virtual screening against disease-relevant targets.

In conclusion, l ,3-dioxO -23 -dihydro-l H -isoindOll -\l -yl \l -(5-chlorO-\l H-indOll-\l-yI )acetate (CAS No.2248289-l97-l ) represents an intriguing molecule with potential applications across multiple therapeutic areas due to its complex heterocyclic structure featuring both electron-deficient aromatic systems (\*\*chlorinated indole) and polar functional groups (\*\*ketone/dioxo moiety\*\*). While further experimental validation is necessary to fully elucidate its biological significance, its structural attributes make it an attractive candidate for inclusion in ongoing research initiatives aimed at discovering next-generation pharmaceuticals.